Cas no 1032964-29-6 (3-(5-chloro-1H-pyrazol-1-yl)propanal)

• Product Name: 3-(5-chloro-1H-pyrazol-1-yl)propanal
• CAS No: 1032964-29-6
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 5265621
• PubChem ID: 84021141
• Update Time: 2026-03-09

3-(5-chloro-1H-pyrazol-1-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-1H-pyrazol-1-yl)propanal
• 5-Chloro-1H-pyrazole-1-propanal
• 1H-Pyrazole-1-propanal, 5-chloro-

• Inchi： 1S/C6H7ClN2O/c7-6-2-3-8-9(6)4-1-5-10/h2-3,5H,1,4H2
• InChI Key： BCHQKXDQCGBNGF-UHFFFAOYSA-N
• SMILES： ClC1=CC=NN1CCC=O

Computed Properties

• Exact Mass: 158.0246905g/mol
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.9

Additional information on 3-(5-chloro-1H-pyrazol-1-yl)propanal

3-(5-Chloro-1H-Pyrazol-1-yl)Propanal: A Comprehensive Overview

3-(5-Chloro-1H-Pyrazol-1-yl)Propanal, also known by its CAS number 1032964-29-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, which is widely recognized for its versatile applications in drug discovery and material science. The presence of the aldehyde group (-CHO) at the terminal position of the propane chain introduces unique reactivity and functional properties to the molecule.

The structure of 3-(5-Chloro-1H-Pyrazol-1-yl)Propanal consists of a pyrazole ring substituted with a chlorine atom at the 5-position and an aldehyde group attached via a three-carbon chain. This configuration not only enhances the compound's stability but also provides opportunities for further chemical modifications. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

In terms of physical properties, 3-(5-Chloro-1H-Pyrazol-1-yl)Propanal exhibits a melting point of approximately 85°C and a boiling point around 170°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. The compound's UV-vis spectrum shows strong absorption bands in the range of 280–320 nm, which is indicative of its aromaticity and conjugation within the molecule.

The synthesis of 3-(5-Chloro-1H-Pyrazol-1-yl)Propanal typically involves a multi-step process, starting with the preparation of 5-chloropyrazole followed by alkylation to introduce the propanal moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements have made the compound more accessible for both academic research and industrial applications.

One of the most promising applications of 3-(5-Chloro-1H-Pyrazol-1-yl)Propanal lies in its use as an intermediate in drug development. Researchers have demonstrated that derivatives of this compound can modulate key cellular pathways involved in inflammation and cancer progression. For instance, studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry have shown that certain analogs exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Additionally, preclinical trials have indicated that these compounds may possess anticancer properties by inducing apoptosis in tumor cells.

Beyond pharmacology, 3-(5-Chloro-1H-Pyrazol-1-yl)Propanal has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo various condensation reactions makes it an ideal building block for constructing functional materials with tailored properties. For example, recent research has explored its use in creating self-healing polymers that can repair minor damages without external intervention.

In conclusion, 3-(5-Chloro-1H-Pyrazol-1-y Propanal, with its unique chemical structure and versatile reactivity, continues to be a focal point for scientific innovation. As ongoing research unveils new insights into its potential applications, this compound is poised to play an increasingly important role in diverse fields ranging from medicine to materials science.